Cas no 163183-01-5 (5-AMINO-4-FLUORO-2-METHYLPHENOL SULFATE)

• Product Name: 5-AMINO-4-FLUORO-2-METHYLPHENOL SULFATE
• CAS No: 163183-01-5
• MF: C₁₄H₁₈F₂N₂O₆S
• MW: 380.364329814911
• CID: 904743
• PubChem ID: 71587558
• Update Time: 2025-04-19

5-AMINO-4-FLUORO-2-METHYLPHENOL SULFATE Chemical and Physical Properties

Names and Identifiers

• 5-AMINO-4-FLUORO-2-METHYLPHENOL SULFATE
• Phenol, 5-amino-4-fluoro-2-methyl-, sulfate (2:1)
• 5-Amino-4-fluoro-2-methylphenol hemisulfate
• Q27276044
• D3JG7RM155
• UNII-D3JG7RM155
• 163183-01-5
• 5-Amino-4-fluoro-2-methylphenol sulfate [INCI]

• Inchi： 1S/2C7H8FNO.H2O4S/c2*1-4-2-5(8)6(9)3-7(4)10;1-5(2,3)4/h2*2-3,10H,9H2,1H3;(H2,1,2,3,4)
• InChI Key： FRZRJNBRHWNCDB-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)O.FC1C(=CC(=C(C)C=1)O)N.FC1C(=CC(=C(C)C=1)O)N

Computed Properties

• Exact Mass: 239.0264
• Monoisotopic Mass: 380.08536380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 25
• Rotatable Bond Count: 0
• Complexity: 202
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 176Ų

Experimental Properties

• PSA: 120.85